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Compound of Interest

Compound Name: 5-Oxooctanoic acid

Cat. No.: B1296286

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling information for
5-Oxooctanoic acid. Due to the limited availability of specific toxicological data for 5-
Oxooctanoic acid, information from the structurally similar and well-studied compound,
Octanoic acid, has been included as a surrogate for hazard assessment. This is clearly
indicated where applicable.

Chemical and Physical Properties

5-Oxooctanoic acid is a white solid with a fruity, musky odor.[1] It is soluble in water and
alcohol.[1][2]
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Property Value Reference

Molecular Formula C8H1403 [3]

Molecular Weight 158.19 g/mol [3]

Appearance White solid [1]

. . 30.00 to 34.00 °C @ 760.00

Melting Point [2]

mm Hg
- , 296.00 to 298.00 °C @ 760.00

Boiling Point [2]
mm Hg

Flash Point 301.00 °F (149.44 °C) (TCC) [4]

Solubility Soluble in water and alcohol [11[2]

Toxicological Data

Specific oral, dermal, and inhalation toxicity data for 5-Oxooctanoic acid are not readily

available. The following data for Octanoic acid is provided as a surrogate for assessing

potential acute toxicity.

Value (Octanoic

Type of Toxicity . Species Reference
Acid)

Oral LD50 10080 mg/kg Rat [5]

Dermal LD50 > 5 g/kg Rabbit [5]

Hazard Identification and GHS Classification

5-Oxooctanoic acid is classified as a skin and eye irritant.

e GHS Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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The isomer, 7-Oxooctanoic acid, is also classified as potentially causing respiratory irritation
(H335), which should be considered as a potential hazard for 5-Oxooctanoic acid.

Safety and Handling

Engineering Controls:

o Work with 5-Oxooctanoic acid should be conducted in a well-ventilated area.[6]

e If there is a risk of generating dust or aerosols, a chemical fume hood should be used.[6]
e Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]

» Skin Protection: Wear a lab coat, long pants, and closed-toe shoes.[9] For tasks with a
potential for significant skin contact, a chemically resistant apron should be worn.[9]

o Hand Protection: Wear appropriate chemical-resistant gloves.[8] Nitrile gloves may be
penetrated by some corrosives, so glove selection should be based on the specific task and
potential for exposure.[10]

General Handling Precautions:

Avoid contact with skin and eyes.[6]

Avoid breathing in dust or vapors.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Wash hands thoroughly after handling.[6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents.[5]
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Key components for the safe handling of 5-Oxooctanoic acid.
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First Aid Measures

General Advice:

 In case of an exposure, immediately move the affected person to a safe area.
e Provide the Safety Data Sheet (SDS) to the responding medical personnel.
Specific Measures:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[11] Seek immediate medical
attention.[11]

o Skin Contact: Immediately remove contaminated clothing.[10] Wash the affected skin area
with soap and water for at least 15 minutes.[11] Seek medical attention if irritation persists.
[11]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if respiratory symptoms develop.

 Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with
water and have them drink plenty of water.[9] Seek immediate medical attention.[9]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Unsuitable Extinguishing Media: Do not use a heavy water stream as it may spread the fire.

» Specific Hazards: Thermal decomposition may produce irritating gases and vapors, including
carbon monoxide and carbon dioxide.[5]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures
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e Personal Precautions: Evacuate unnecessary personnel from the area.[5] Wear appropriate
personal protective equipment (PPE) as described in Section 4.[8]

e Environmental Precautions: Prevent the spill from entering drains or waterways.
e Methods for Cleaning Up:
o For solid spills, carefully sweep or scoop up the material, avoiding dust generation.
o Place the spilled material into a suitable, labeled container for disposal.
o Neutralize the spill area with a weak base such as sodium bicarbonate or soda ash.[10]

o Clean the area with soap and water.[10]
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General workflow for cleaning up a solid acid spill.

Experimental Protocols and Signaling Pathways
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Representative Metabolic Pathway: Fatty Acid Beta-
Oxidation

5-Oxooctanoic acid, as a fatty acid derivative, is likely metabolized through pathways involved
in lipid metabolism. The beta-oxidation of fatty acids is a primary catabolic process for breaking
down fatty acid molecules to generate energy in the form of acetyl-CoA, NADH, and FADH2.[1]

This process occurs in the mitochondria.[1]
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A simplified diagram of the fatty acid beta-oxidation pathway.
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Experimental Workflow: In Vitro Skin Irritation
Assessment

Assessing the skin irritation potential of a chemical like 5-Oxooctanoic acid is crucial. In vitro
methods using reconstructed human epidermis models are increasingly used to replace or

reduce animal testing.[12]
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A general workflow for in vitro skin irritation testing.

Disposal Considerations
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Dispose of 5-Oxooctanoic acid and any contaminated materials in accordance with local,
state, and federal regulations. It should be treated as hazardous waste. Do not dispose of it
down the drain or in the regular trash.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always consult the SDS for 5-Oxooctanoic
acid from your supplier before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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